4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one

• CAS RN: 175700-80-8
• Molecular Formula: C4H8N4O
• Molecular Weight: 128.13 g/mol
• IUPAC Name: 3,4-diamino-2-methyl-1H-pyrazol-5-one
• InChI: InChI=1S/C4H8N4O/c1-8-3(6)2(5)4(9)7-8/h5-6H2,1H3,(H,7,9)
• InChI Key: ZZRDEHPJSKUXFN-UHFFFAOYSA-N
• SMILES: CN1C(=C(C(=O)N1)N)N
• synonyms: 3H-Pyrazol-3-one,4,5-diamino-1,2-dihydro-1-methyl-(9CI)

Description

4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one, also known as DAP, is a chemical compound that has been extensively studied for its potential applications in various fields of science. DAP is a heterocyclic compound that contains a pyrazolone ring and two amino groups.

Mechanism of Action

The mechanism of action of 4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. 4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. 4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one has also been shown to inhibit the activity of the protein kinase CK2, which is involved in cell growth and proliferation.
Biochemical and Physiological Effects:
4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, and to inhibit the production of pro-inflammatory cytokines. 4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one has also been shown to have anti-microbial properties, inhibiting the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using 4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one in lab experiments is its relatively low cost and ease of synthesis. However, one limitation is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are many potential future directions for research on 4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one. One area of interest is its potential use as a therapeutic agent for cancer and other diseases. Another area of interest is its potential use as a fluorescent probe for detecting metal ions. Additionally, further research is needed to fully understand the mechanism of action of 4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one and its potential applications in various fields of science.
Conclusion:
In conclusion, 4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one, or 4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one, is a heterocyclic compound that has potential applications in various fields of science. 4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one has been shown to have anti-cancer, anti-inflammatory, and anti-microbial properties, and has potential uses as a therapeutic agent and fluorescent probe. Further research is needed to fully understand the mechanism of action of 4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one and its potential applications.

Synthesis Methods

The synthesis of 4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one can be accomplished by several methods, including the reaction of 4,5-diaminopyrazole with methyl acetoacetate in the presence of acetic acid, or by the reaction of 4,5-diaminopyrazole with ethyl acetoacetate in the presence of ethanol and acetic acid. The yield of 4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one can be improved by using a solvent-free microwave-assisted method.

Scientific Research Applications

4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one has been studied for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and materials science. 4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one has been shown to have anti-cancer, anti-inflammatory, and anti-microbial properties. It has also been studied for its potential use as a fluorescent probe for detecting metal ions.